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Compound of Interest

2-(Thiophene-2-
Compound Name:
sulfonamido)acetic acid

Cat. No.: B183725

CAS Number: 82068-09-5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Thiophene-2-
sulfonamido)acetic acid, a molecule of interest within the broader class of thiophene-
containing sulfonamides. While specific data for this compound is limited in publicly available
literature, this document extrapolates information from closely related analogues to provide
insights into its potential synthesis, physicochemical properties, and biological activities.
Thiophene derivatives are recognized for their diverse pharmacological applications, including
antimicrobial, anti-inflammatory, and anticancer properties.[1] This guide aims to serve as a
valuable resource for researchers and professionals engaged in the discovery and
development of novel therapeutics.

Physicochemical Properties

A summary of the key physicochemical properties for 2-(Thiophene-2-sulfonamido)acetic
acid is presented in the table below. These values are calculated based on its chemical
structure.
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Property Value Source

Molecular Formula CeH7NO4S2 Chemspace
Molecular Weight 221.25 g/mol Chemspace
CAS Number 82068-09-5 Chemspace

2-(thiophene-2-
IUPAC Name ) ) ) Chemspace
sulfonamido)acetic acid

C1=CSC(=C1)S(=0)
SMILES Chemspace
(=O)NCC(=0)O

UFLYUBNAUREKFD-
InChl Key Chemspace
UHFFFAOYSA-N

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(Thiophene-2-
sulfonamido)acetic acid is not readily available in the reviewed literature. However, a
plausible synthetic route can be proposed based on established methods for the synthesis of
analogous sulfonamides. A common approach involves the reaction of a sulfonyl chloride with
an amino acid or its ester, followed by hydrolysis if necessary.

Proposed Synthetic Pathway

The synthesis of 2-(Thiophene-2-sulfonamido)acetic acid could likely be achieved through
the reaction of thiophene-2-sulfonyl chloride with glycine.

Sulfonation Chlorination Coupling
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Caption: Proposed synthetic workflow for 2-(Thiophene-2-sulfonamido)acetic acid.

General Experimental Protocol (Hypothetical)

e Preparation of Thiophene-2-sulfonyl chloride: Thiophene can be sulfonated using sulfuric
acid to yield thiophene-2-sulfonic acid. Subsequent treatment with a chlorinating agent such
as thionyl chloride (SOCI2) or phosphorus pentachloride (PCls) would yield thiophene-2-
sulfonyl chloride.

e Sulfonamide Formation:

Glycine is dissolved in an appropriate aqueous alkaline solution (e.g., sodium hydroxide

[e]

solution).
o The solution is cooled in an ice bath.

o Thiophene-2-sulfonyl chloride, dissolved in a suitable organic solvent (e.g., diethyl ether or
dichloromethane), is added dropwise to the glycine solution with vigorous stirring.

o The reaction mixture is stirred for several hours at room temperature.

o Upon completion, the aqueous layer is separated and acidified with a mineral acid (e.qg.,
HCI) to precipitate the product.

o The crude 2-(Thiophene-2-sulfonamido)acetic acid is collected by filtration, washed
with cold water, and purified by recrystallization.

Biological Activity and Potential Applications

While specific biological data for 2-(Thiophene-2-sulfonamido)acetic acid is not available,
the broader class of thiophene-sulfonamide derivatives has demonstrated a wide range of
pharmacological activities. These compounds are of significant interest in medicinal chemistry
due to their potential as therapeutic agents.

Reported Activities of Thiophene-Sulfonamide
Derivatives:
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» Antimicrobial Activity: Thiophene-based sulfonamides have shown promising activity against
various bacterial and fungal strains.[1]

» Anti-inflammatory Activity: Several thiophene derivatives exhibit anti-inflammatory properties,
potentially through the inhibition of enzymes such as cyclooxygenase (COX).

» Anticancer Activity: Certain thiophene-sulfonamides have been investigated as potential
anticancer agents, with some demonstrating inhibitory effects on tumor cell growth.

» Carbonic Anhydrase Inhibition: A related compound, 2-[Propyl-[5-(trifluoromethyl)thiophen-2-
yl]sulfonylamino]acetic acid, is a potent inhibitor of carbonic anhydrase, an enzyme
implicated in various diseases including glaucoma and epilepsy.[2]

Potential Signhaling Pathway Involvement

Given the lack of specific studies on 2-(Thiophene-2-sulfonamido)acetic acid, a definitive
signaling pathway cannot be outlined. However, based on the known activities of other
thiophene derivatives, particularly their anti-inflammatory and anticancer effects, a hypothetical
involvement in pathways such as the NF-kB signaling cascade can be postulated. The NF-kB
pathway is a key regulator of inflammation and cell survival, and its inhibition is a common
mechanism for anti-inflammatory and anticancer drugs.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by a thiophene-sulfonamide
derivative.

Conclusion

2-(Thiophene-2-sulfonamido)acetic acid represents a molecule with potential for further
investigation in drug discovery, given the established biological significance of the thiophene-
sulfonamide scaffold. While direct experimental data for this compound is sparse, this guide
provides a foundational understanding based on related structures. Further research is
warranted to elucidate its specific synthetic protocols, biological activities, and mechanisms of
action. The information and proposed methodologies presented herein offer a starting point for
researchers to explore the therapeutic potential of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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